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Compound of Interest

Compound Name: Galeopsin

Cat. No.: B8261714

Get Quote

Structural Characterization, Biosynthesis, and
Pharmacological Potential
Executive Summary
This technical guide provides a comprehensive analysis of Galeopsin (8β-acetoxy-15,16-

epoxy-9α-hydroxylabda-13(16),14-dien-7-one), a bioactive labdane diterpenoid isolated from

the genus Galeopsis (Lamiaceae). Unlike simple terpenes, Galeopsin exhibits a highly

oxidized bicyclic framework with specific stereochemical requirements that dictate its

pharmacological profile. This document serves as a reference for researchers investigating the

structural elucidation, isolation protocols, and therapeutic utility of furanolabdanes in anti-

inflammatory and cardiovascular drug discovery.

Part 1: Chemical Identity & Structural Architecture
Nomenclature and Classification

IUPAC Name: 8β-acetoxy-15,16-epoxy-9α-hydroxylabda-13(16),14-dien-7-one[1]

Chemical Formula: C₂₂H₃₂O₅
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Class: Labdane Diterpenoid (Prefuranic/Furanic subtype)

Skeletal Core: Labdane (decalin bicyclic system) with a side chain at C-9.

Structural Analysis
Galeopsin represents a "highly oxygenated" labdane. Its bioactivity is linked to three critical

structural motifs:

The Furan Ring (C13–C16): The side chain forms a heteroaromatic furan ring (or a labile

epoxy-precursor in "pregaleopsin"), essential for receptor binding affinity.

The 7-Keto-9-Hydroxy Motif: A specific arrangement on the B-ring where a ketone at C-7

interacts electronically with a hydroxyl group at C-9. This creates a "hemiketal-like"

environment often susceptible to retro-aldol cleavage under thermal stress.

The 8β-Acetate: A steric anchor that locks the conformation of the B-ring.

Visualization of Structural Connectivity
The following diagram illustrates the core labdane skeleton and the specific functionalization of

Galeopsin.
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Figure 1: Structural hierarchy of Galeopsin, highlighting key pharmacophores attached to the

labdane core.

Part 2: Biosynthesis & Phytochemical Isolation
Biosynthetic Pathway
Galeopsin is derived from the plastidial MEP (methylerythritol phosphate) pathway. The

precursor Geranylgeranyl Diphosphate (GGPP) undergoes cyclization by class II diterpene

synthases (CPS) to form the copalyl diphosphate intermediate, followed by class I synthases to

form the labdane skeleton.

Key Enzymatic Steps:

Cyclization: GGPP

(+)-Copalyl PP (via CPS).

Skeletal Formation: (+)-Copalyl PP

Labda-8(17),13-dien-15-yl PP.

Oxidation: Cytochrome P450 monooxygenases (CYP71 family) introduce oxygen at C-7 and

C-9.

Acetylation: Acetyl-CoA transferases esterify the C-8 hydroxyl.

Isolation Protocol (Self-Validating System)
This protocol is designed for Galeopsis ladanum or G. angustifolia aerial parts.

Reagents: Methanol (MeOH), Ethyl Acetate (EtOAc), Hexane, Silica Gel 60 (0.063-0.200 mm).

Step-by-Step Methodology:

Extraction: Macerate 1 kg of dried aerial parts in 5L MeOH for 48 hours at room temperature.

Filter and concentrate in vacuo to yield crude extract.
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Liquid-Liquid Partition: Suspend crude extract in H₂O. Partition sequentially with Hexane (to

remove lipids) and then EtOAc. Collect the EtOAc fraction (contains diterpenoids).

Column Chromatography (CC):

Stationary Phase: Silica Gel 60.

Mobile Phase Gradient: Hexane:EtOAc (90:10

60:40).

Fractionation Logic:

Early fractions (Hex:EtOAc 90:10): Fats, waxes.

Target fractions (Hex:EtOAc 70:30):Galeopsin and Hispanolone elute here.

Purification: Re-chromatograph target fractions using Isocratic HPLC (Acetonitrile:H₂O

65:35) on a C18 reverse-phase column.

Validation: Spot on TLC (Hex:EtOAc 1:1). Visualize with Vanillin-H₂SO₄ reagent. Galeopsin
appears as a distinct violet/blue spot upon heating.
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Figure 2: Phytochemical isolation workflow for obtaining high-purity Galeopsin.
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Part 3: Analytical Characterization (The Fingerprint)
To confirm the identity of Galeopsin, compare experimental data against these reference

values. The presence of the furan ring and the acetate group are the primary diagnostic

signals.

Table 1: Key ¹H-NMR Diagnostic Signals (CDCl₃, 400
MHz)

Position
Shift (

ppm)
Multiplicity Interpretation

H-14 6.30 Broad Singlet -proton of Furan ring

H-15 7.35 Multiplet -proton of Furan ring

H-16 7.20 Multiplet -proton of Furan ring

OAc 2.05 Singlet (3H)
Acetate methyl group

at C-8

Me-17 0.90 - 1.20 Singlets
Angular methyls (C4,

C10)

H-6 ~2.40 Multiplet
Protons adjacent to C-

7 ketone

Table 2: Key ¹³C-NMR Signals (CDCl₃, 100 MHz)
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Carbon Type
Shift (

ppm)
Assignment

Ketone 210.5 C-7 (Diagnostic carbonyl)

Ester Carbonyl 170.2 Acetate Carbonyl

Furan Carbons 143.0, 139.0, 125.0, 111.0 C-13 to C-16 (Furan system)

Hemiketal/Alcohol 78.5 C-9 (Hydroxyl bearing)

Quaternary 85.0 C-8 (Acetate bearing)

Part 4: Pharmacological Potential[2][3]
Mechanism of Action: Anti-Inflammatory &
Cardiovascular
Research on Galeopsis and related Lagopsis labdanes suggests a dual mechanism of action:

NF-κB Inhibition: The furan moiety acts as a Michael acceptor (if ring-opened) or interacts

with the cysteine residues of the NF-κB signaling complex, preventing the translocation of

p65/p50 dimers to the nucleus. This suppresses pro-inflammatory cytokines (TNF-α, IL-6).[2]

Calcium Channel Antagonism: Labdanes with the 7-keto-9-hydroxy motif modulate L-type

calcium channels (

) in smooth muscle cells, leading to vasorelaxation. This aligns with the traditional use of
Galeopsis species.[2]

Structure-Activity Relationship (SAR)
Essential: The C-13...C-16 furan ring is critical for cytotoxic and anti-inflammatory potency.

Reduction of the furan ring significantly lowers activity.

Modulatory: The C-8 acetate group improves lipophilicity, enhancing cell membrane

permeability compared to the free alcohol.
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Figure 3: Proposed mechanism of NF-κB inhibition by Galeopsin in microglial or endothelial

cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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